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Compound of Interest

Compound Name: rel-SB-612111 hydrochloride

Cat. No.: B542633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of rel-SB-
612111 hydrochloride, a potent and selective non-peptide antagonist of the

Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-

like 1 (ORL-1) receptor. The data and protocols compiled herein are essential for researchers

investigating the N/OFQ-NOP receptor system and for professionals involved in the

development of novel therapeutics targeting this system.

Quantitative Data Summary
The following tables summarize the key quantitative parameters defining the in vitro

pharmacological profile of rel-SB-612111 hydrochloride.

Table 1: Receptor Binding Affinity of rel-SB-612111 at
Human Opioid Receptors

Receptor Radioligand Ki (nM) Selectivity vs. NOP

NOP (ORL-1) [3H]N/OFQ 0.33 -

μ-opioid [3H]DAMGO 57.6 174-fold

κ-opioid [3H]U-69,593 160.5 486-fold

δ-opioid [3H]DPDPE 2109 6391-fold
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Data compiled from studies on membranes from Chinese Hamster Ovary (CHO) cells

expressing the respective human recombinant opioid receptors.[1][2]

Table 2: Functional Antagonist Activity of rel-SB-612111
in In Vitro Assays

Assay Preparation Agonist
Potency (pA2 /
pKB)

[35S]GTPγS Binding
CHO(hNOP) cell

membranes
N/OFQ 9.70 (pKB)

cAMP Accumulation CHO(hNOP) cells N/OFQ 8.63 (pKB)

Isolated Tissue

Bioassay
Mouse vas deferens N/OFQ 8.20 - 8.50 (pA2)

Isolated Tissue

Bioassay
Rat vas deferens N/OFQ 8.20 - 8.50 (pA2)

Isolated Tissue

Bioassay
Guinea pig ileum N/OFQ 8.20 - 8.50 (pA2)

Synaptosome

Neurotransmitter

Release

Mouse cerebral cortex

synaptosomes
N/OFQ 8.20 - 8.50 (pA2)

The results demonstrate that rel-SB-612111 is a competitive antagonist with high potency in

functional assays.[3]

Signaling Pathway and Experimental Workflows
NOP Receptor Signaling Pathway
The following diagram illustrates the canonical signaling pathway of the NOP receptor and the

inhibitory action of rel-SB-612111.
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NOP receptor signaling and antagonist action.

Experimental Workflow for In Vitro Characterization
This diagram outlines the general workflow for the in vitro characterization of a NOP receptor

antagonist like rel-SB-612111.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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